Cas no 176433-62-8 (2-chloro-5-hydroxy-3-Pyridinecarboxaldehyde)

• Product Name: 2-chloro-5-hydroxy-3-Pyridinecarboxaldehyde
• CAS No: 176433-62-8
• MF: C₆H₄ClNO₂
• MW: 157.554460525513
• CID: 1368840
• PubChem ID: 46238390
• Update Time: 2025-09-21

2-chloro-5-hydroxy-3-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-hydroxy-3-Pyridinecarboxaldehyde
• 2-chloro-5-hydroxypyridine-3-carbaldehyde
• DTXSID70673169
• BHA43362
• SB53465
• AKOS005137902
• 2-Chloro-5-hydroxynicotinaldehyde
• 176433-62-8

• Inchi： 1S/C6H4ClNO2/c7-6-4(3-9)1-5(10)2-8-6/h1-3,10H
• InChI Key： HLISDLSKVNXWOU-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(=CN=1)O

Computed Properties

• Exact Mass: 156.99312
• Monoisotopic Mass: 156.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.505
• Boiling Point: 413.809 °C at 760 mmHg
• Flash Point: 204.065 °C
• Refractive Index: 1.643
• PSA: 50.19